2-Chloromercuri-4,6-dinitrophenol
Description
Historical Trajectories of Mercurated Phenols in Chemical Synthesis and Research
The history of mercurated phenols is rooted in the broader development of organomercury chemistry, a field that saw significant exploration from the early 20th century. google.com Organomercurials were recognized for their stability and utility as synthetic intermediates. wikipedia.orgchemeurope.com The direct mercuration of electron-rich aromatic compounds, such as phenol (B47542), using mercury(II) salts like mercuric acetate (B1210297), became a standard method for creating arylmercury compounds. wikipedia.orgchemeurope.com This reaction proceeds via electrophilic aromatic substitution, where a mercury electrophile attaches to the aromatic ring.
Historically, these compounds served as versatile reagents. wikipedia.org Their stability in air and water was a notable advantage over other organometallics. chemeurope.com However, growing awareness of the profound toxicity of organomercury compounds, highlighted by environmental disasters such as the one in Minamata, Japan, led to a significant decline in their use. libretexts.org Research in the mid to late 20th century increasingly focused on the toxicological and environmental impact of these compounds, shifting their role from common laboratory reagents to specialized chemicals handled with extreme caution. libretexts.org
Phenols themselves have a rich history, having been isolated in the early 19th century and famously used by Joseph Lister as a surgical antiseptic in 1865. nih.govchemicalbook.com The combination of these two classes of compounds—phenols and organomercurials—provided a pathway to functionalized aromatic molecules that found use in medicinal chemistry, such as the topical antiseptic Merbromin ("Mercurochrome"). wikipedia.orgchemeurope.com
The Unique Position of 2-Chloromercuri-4,6-dinitrophenol within Contemporary Organometallic Chemistry
The compound 2-Chloromercuri-4,6-dinitrophenol is a derivative of 2-chloro-4,6-dinitrophenol, a substituted phenol. The parent molecule, 2,4-dinitrophenol (B41442) (DNP), has been the subject of considerable research for its ability to uncouple oxidative phosphorylation. nih.govmdpi.com This property led to its historical, though now discredited, use as a weight-loss agent in the 1930s and has spurred modern investigations into its potential in treating neurodegenerative diseases and sensitizing cancer cells to therapy. nih.govmdpi.com
The introduction of a chloromercuri (-HgCl) group onto the dinitrophenol framework theoretically combines the properties of an organomercurial with a biologically active phenol. The properties of the precursor, 2-chloro-4,6-dinitrophenol, are documented.
Despite the well-documented chemistry of both organomercurials and dinitrophenols, 2-Chloromercuri-4,6-dinitrophenol does not feature prominently in contemporary chemical literature. An extensive search of scientific databases reveals a scarcity of research focused specifically on its synthesis, properties, or applications. Its unique position, therefore, is one of relative obscurity in modern research when compared to its parent compounds. This suggests that the combined toxicity and the availability of more efficient and safer modern synthetic methods, such as palladium-catalyzed cross-coupling reactions, have likely rendered this specific compound and its analogues obsolete for most research and industrial purposes. organic-chemistry.org
Scope and Significance of Academic Inquiry into 2-Chloromercuri-4,6-dinitrophenol
The scope of academic inquiry into 2-Chloromercuri-4,6-dinitrophenol appears to be exceptionally limited. There are no significant bodies of research detailing its use as a synthetic intermediate, a catalyst, or a biologically active agent in the publicly accessible scientific literature. While the synthesis of related compounds like mercurated halogenated phenyl phenols has been patented, the specific applications for this dinitrophenol derivative are not described. google.com
The significance of this compound today lies primarily in a historical and educational context. It represents a class of molecules that could be readily synthesized through classical organometallic techniques. The lack of current research interest underscores the paradigm shift in chemistry away from mercury-based reagents wherever possible, driven by environmental and safety concerns. libretexts.org Future academic inquiry into this specific molecule is unlikely without the discovery of a truly unique and valuable property that cannot be achieved through safer, more sustainable chemical methods.
Properties
CAS No. |
24579-91-7 |
|---|---|
Molecular Formula |
C6H3ClHgN2O5 |
Molecular Weight |
419.14 g/mol |
IUPAC Name |
chloro-(2-hydroxy-3,5-dinitrophenyl)mercury |
InChI |
InChI=1S/C6H3N2O5.ClH.Hg/c9-6-2-1-4(7(10)11)3-5(6)8(12)13;;/h1,3,9H;1H;/q;;+1/p-1 |
InChI Key |
LZECJIGNFGAJFM-UHFFFAOYSA-M |
SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])O)[Hg]Cl)[N+](=O)[O-] |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])O)[Hg]Cl)[N+](=O)[O-] |
Other CAS No. |
24579-91-7 |
Synonyms |
2-chloromercuri-4,6-dinitrophenol |
Origin of Product |
United States |
Synthetic Methodologies for 2 Chloromercuri 4,6 Dinitrophenol
Direct Mercuration Procedures and Their Mechanistic Underpinnings
The most straightforward conceptual approach to synthesizing 2-Chloromercuri-4,6-dinitrophenol is through the direct mercuration of 4,6-dinitrophenol. This method involves the principles of electrophilic aromatic substitution, where the aromatic ring acts as a nucleophile.
Electrophilic Aromatic Substitution with Mercury(II) Precursors
Electrophilic aromatic substitution (SEAr) is a foundational reaction class in organic chemistry where an electrophile replaces a hydrogen atom on an aromatic ring. byjus.com In the case of mercuration, a mercury(II) salt, such as mercuric acetate (B1210297) (Hg(OAc)₂) or mercuric chloride (HgCl₂), serves as the precursor to the active electrophile. cuetmock.com The reaction proceeds via a two-step mechanism. First, the π-electron system of the phenol (B47542) attacks the electrophilic mercury species, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. byjus.com In the second step, a weak base removes a proton from the carbon atom bearing the new mercury-containing group, restoring the ring's aromaticity and yielding the final product.
The electrophilicity of the mercury reagent is crucial. Reagents like mercuric acetate are effective for mercurating electron-rich aromatic compounds like phenol itself. cuetmock.com For deactivated substrates, more forceful conditions may be required.
Influence of Reaction Conditions on Regioselectivity and Yield
The substitution pattern on the aromatic ring is dictated by the directing effects of the existing substituents. In 4,6-dinitrophenol, three groups influence the position of the incoming electrophile: a hydroxyl group (-OH) and two nitro groups (-NO₂).
Directing Effects of Substituents on 4,6-Dinitrophenol
| Substituent | Position | Type | Directing Effect |
|---|---|---|---|
| Hydroxyl (-OH) | C1 | Activating | ortho, para |
| Nitro (-NO₂) | C4 | Deactivating | meta |
As the table illustrates, the hydroxyl group directs incoming electrophiles to the C2 and C6 positions (para position C4 is already substituted). The nitro group at C4 directs to the C2 and C6 positions, and the nitro group at C6 directs to the C2 and C4 positions. All three substituents direct the electrophilic attack to the C2 position, making the formation of 2-Chloromercuri-4,6-dinitrophenol the overwhelmingly expected outcome from a regiochemical standpoint.
While specific studies on 4,6-dinitrophenol are scarce, research on the mercuration of o-nitrophenol provides valuable insight. A 1927 study found that reaction conditions significantly influenced isomer distribution. acs.orgacs.org Fusing o-nitrophenol with mercuric acetate primarily yielded the 6-acetoxymercuri-2-nitrophenol, whereas conducting the reaction in an aqueous alcohol solution led to the 4-acetoxymercuri isomer along with significant dimercuration. acs.org
Mercuration of o-Nitrophenol under Varied Conditions
| Reaction Condition | Primary Product | Reference |
|---|---|---|
| Fusion with Mercuric Acetate | 6-Acetoxymercuri-2-nitrophenol | acs.org |
By analogy, the direct mercuration of 4,6-dinitrophenol would likely require heating. However, the presence of two strongly electron-withdrawing nitro groups severely deactivates the ring, making it a much poorer nucleophile. Consequently, the reaction is expected to be slow and potentially result in low yields compared to the mercuration of less substituted phenols.
Indirect Synthetic Routes and Precursor Chemistry
Given the challenges of direct mercuration on a highly deactivated ring, indirect routes offer plausible alternatives. These methods typically involve preparing a more reactive precursor that can then be converted to the target organomercury compound.
Derivatization from Related Organomercury Compounds
While organomercury compounds can undergo transmetalation reactions, this is not a common primary route for the synthesis of arylmercuric halides. Such methods are more relevant for preparing other organometallic reagents from an existing organomercury precursor.
Synthesis via Dinitrophenol Functionalization and Subsequent Mercuration
A more viable indirect pathway involves introducing a functional group that can be readily replaced by a mercury-containing group. The most established of these methods is the Nesmeyanov reaction, which utilizes an aryldiazonium salt precursor. lumenlearning.commasterorganicchemistry.com This hypothetical route would involve three main steps.
Proposed Indirect Synthesis via Diazonium Salt
| Step | Reaction | Reagents | Intermediate/Product |
|---|---|---|---|
| 1 | Selective Reduction | SnCl₂/HCl or other selective reducing agents | 2-Amino-4,6-dinitrophenol |
| 2 | Diazotization | NaNO₂, HCl (aq), 0-5 °C | 2-Diazo-4,6-dinitrophenol salt |
This sequence begins with a precursor like 2,4,6-trinitrophenol (picric acid), which can be selectively reduced to form 2-amino-4,6-dinitrophenol. The resulting aromatic amine is then treated with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) at low temperatures to form a diazonium salt. masterorganicchemistry.com Diazonium salts are versatile intermediates because the dinitrogen moiety (N₂) is an excellent leaving group. lumenlearning.com Subsequent reaction of the diazonium salt with mercuric chloride would yield the final 2-Chloromercuri-4,6-dinitrophenol product. This type of reaction, replacing a diazonium group with a metal-halide, is a well-known transformation.
Green Chemistry Approaches and Sustainable Synthesis Considerations
The principles of green chemistry focus on designing chemical processes that reduce or eliminate the use and generation of hazardous substances. jebas.org The synthesis of organomercury compounds, including 2-Chloromercuri-4,6-dinitrophenol, presents profound challenges to these principles.
Mercury and its compounds are notoriously toxic and environmentally persistent. The use of mercury salts as reagents directly violates the first principle of green chemistry, which is waste prevention, and the fourth principle, which involves designing safer chemicals. The resulting organomercury product is itself highly toxic, and the process generates mercury-containing waste streams that require intensive remediation.
Furthermore, the starting material, 4,6-dinitrophenol, is also a toxic compound. nih.gov The synthesis often involves strong acids and potentially hazardous solvents, further detracting from the process's environmental compatibility. While general green chemistry strategies advocate for the use of catalysts instead of stoichiometric reagents, water as a solvent, and milder reaction conditions, the inherent nature of mercuration on a deactivated ring makes these goals difficult to achieve. The high toxicity associated with both the reagents and the product makes this synthesis fundamentally unsustainable and hazardous.
Solvent-Free Methods and Solid-State Synthesis
A thorough investigation of scientific databases and chemical literature did not yield any specific information regarding the solvent-free or solid-state synthesis of 2-Chloromercuri-4,6-dinitrophenol. These methods, while offering potential environmental and efficiency benefits, have not been documented for the preparation of this particular organomercury compound. Research in this specific area appears to be limited or not publicly available.
Catalytic Enhancements in the Synthesis of 2-Chloromercuri-4,6-dinitrophenol
Detailed searches for catalytic enhancements in the synthesis of 2-Chloromercuri-4,6-dinitrophenol have not revealed any established or published methods. While catalytic processes are crucial in modern synthetic chemistry for improving reaction rates, selectivity, and yields, their application to the synthesis of this specific compound has not been reported in the available scientific literature.
General principles of organomercury chemistry suggest that the synthesis of such compounds can sometimes be catalyzed. For instance, the synthesis of 2,4-dinitrophenol (B41442) from benzene (B151609) has been reported to use mercury(II) hydroxide (B78521) as a catalyst for oxidative nitration. researchgate.net However, this does not result in the formation of a chloromercuri- derivative.
It is important to note the distinction between a catalyst and a reagent. In many syntheses of organomercury compounds, a mercury salt is a stoichiometric reagent rather than a catalyst that is regenerated in the reaction cycle.
Due to the absence of specific research data on the synthesis of 2-Chloromercuri-4,6-dinitrophenol, no detailed research findings or data tables on its synthetic methodologies can be provided at this time.
Reactivity and Mechanistic Insights of 2 Chloromercuri 4,6 Dinitrophenol
Organomercury Bond Stability and Ligand Exchange Reactions
The carbon-mercury (C-Hg) bond in 2-Chloromercuri-4,6-dinitrophenol is a focal point of its reactivity. While organomercury compounds are known for the controlled conditions under which this bond can be cleaved, its stability is influenced by various factors, including the nature of the organic group and the presence of other ligands.
Cleavage Reactions of the Carbon-Mercury Bond
The cleavage of the C-Hg bond is a fundamental reaction of organomercury compounds. This process can be initiated by various reagents and conditions, leading to the formation of new carbon-centered bonds or the complete removal of the mercury moiety.
One common method for cleaving the C-Hg bond is through reaction with halogens, which results in the formation of an organic halide. wikipedia.org Additionally, protonolysis, the cleavage of the bond by a proton source, is a key degradation pathway. For instance, in the presence of a proton donor, some organomercury compounds can be degraded into a hydrocarbon and inorganic mercury (Hg²⁺). researchgate.net
The stability of the C-Hg bond can be influenced by the other ligands attached to the mercury atom. For example, studies on methylmercury (B97897) compounds have shown that the Hg-C bond in MeHgCl is relatively inert compared to MeHgSPh or MeHgI, indicating that the nature of the anionic ligand plays a significant role in the bond's lability. researchgate.net The presence of electron-withdrawing groups on the aromatic ring, such as the nitro groups in 2-Chloromercuri-4,6-dinitrophenol, can also affect the Hg-C bond length and its reactivity. core.ac.uk
Bacterial enzyme systems have evolved to detoxify organomercury compounds by cleaving the C-Hg bond. The enzyme organomercurial lyase (MerB) catalyzes the protonolysis of this bond in a wide range of organomercurials. researchgate.netnih.gov
Substitution and Transmetallation Processes Involving Mercury
Organomercury compounds are valuable intermediates in transmetallation reactions, where the organic group is transferred from mercury to another metal. This process is widely used in organic synthesis to create new carbon-carbon and carbon-heteroatom bonds. For example, diphenylmercury (B1670734) can react with aluminum to form triphenylaluminum. wikipedia.org
Palladium-catalyzed cross-coupling reactions frequently employ organomercurials to react with organic halides, forming new C-C bonds. wikipedia.org The presence of halide salts can increase the selectivity of these reactions. wikipedia.org
Ligand substitution reactions at the mercury center are also common. The chloride ligand in 2-Chloromercuri-4,6-dinitrophenol can be exchanged for other ligands, influencing the compound's solubility and reactivity.
Reactions Involving the Dinitrophenol Moiety
The dinitrophenol portion of the molecule possesses its own characteristic reactivity, which is influenced by the presence of the chloromercuri group.
Electrophilic and Nucleophilic Aromatic Reactions on the Phenolic Ring
The dinitrophenol ring is generally deactivated towards electrophilic aromatic substitution due to the strong electron-withdrawing nature of the two nitro groups. However, the phenolic hydroxyl group is an activating, ortho-, para-director. The existing substitution pattern, with the hydroxyl, chloromercuri, and two nitro groups, will dictate the regioselectivity of any further substitution reactions.
Conversely, the electron-deficient nature of the aromatic ring makes it susceptible to nucleophilic aromatic substitution. A strong nucleophile could potentially displace one of the nitro groups or the chlorine atom, although the latter is part of the organometallic moiety.
The reaction of 2,4-dinitrophenylhydrazine (B122626) (Brady's reagent) with carbonyl compounds to form colored precipitates is a classic test in organic chemistry. youtube.comncert.nic.in This reaction proceeds via nucleophilic addition of the hydrazine (B178648) to the carbonyl carbon, followed by dehydration. youtube.com While not a direct reaction of the phenolic ring of 2-Chloromercuri-4,6-dinitrophenol, it highlights the reactivity of the dinitrophenyl moiety in a different chemical context.
Redox Chemistry of the Dinitrophenol Group
The nitro groups on the dinitrophenol ring can undergo reduction to form amino groups. This transformation can be achieved using various reducing agents and can significantly alter the electronic properties and reactivity of the aromatic ring.
2,4-Dinitrophenol (B41442) itself is known to act as an uncoupler of oxidative phosphorylation in biological systems. ontosight.ainih.gov This activity is related to its ability to transport protons across mitochondrial membranes, disrupting the proton gradient necessary for ATP synthesis.
Coordination Behavior and Ligand Interactions
The phenolic hydroxyl group and the oxygen atoms of the nitro groups within the 2-Chloromercuri-4,6-dinitrophenol molecule could potentially act as intramolecular ligands, coordinating to the mercury center. Intermolecular coordination is also possible, where the mercury atom of one molecule interacts with a heteroatom of a neighboring molecule, potentially leading to the formation of dimers or polymeric structures in the solid state. core.ac.uk
Chelation and Bridging Capabilities of the Phenolic Oxygen and Nitro Groups
The molecular architecture of 2-Chloromercuri-4,6-dinitrophenol suggests a rich potential for chelation and the formation of bridged coordination polymers. The key functional groups contributing to this behavior are the phenolic oxygen and the oxygen atoms of the two nitro groups.
Expected Chelation Behavior:
The phenolic oxygen, after deprotonation, is expected to act as a potent coordinating agent for the mercury center. Intramolecular chelation could occur, involving one of the oxygen atoms from the ortho-nitro group. This would form a stable five-membered ring, a common motif in organometallic chemistry. The stability of such a chelate would be influenced by the steric and electronic environment around the mercury atom.
Anticipated Bridging Capabilities:
In the solid state or in concentrated solutions, the nitro groups, particularly the one at the para position, could participate in intermolecular coordination, leading to the formation of bridged structures. The oxygen atoms of the nitro group can act as ambidentate ligands, coordinating to the mercury atom of a neighboring molecule. This could result in the formation of one-dimensional, two-dimensional, or even three-dimensional coordination polymers. The nature of the solvent and the presence of other coordinating species would significantly influence the dimensionality and topology of these bridged structures.
Formation of Adducts with Lewis Bases
The mercury atom in 2-Chloromercuri-4,6-dinitrophenol is a soft Lewis acid, making it susceptible to coordination by a variety of Lewis bases. The formation of adducts is an expected and significant aspect of its reactivity.
Interaction with Lewis Bases:
Lewis bases, such as amines, phosphines, and even halide ions, are anticipated to react with 2-Chloromercuri-4,6-dinitrophenol to form stable adducts. The coordination of a Lewis base to the mercury center would likely lead to a change in the coordination number and geometry around the mercury atom. For instance, the typically two-coordinate mercury center could expand its coordination sphere to become three- or four-coordinate upon adduct formation.
The strength of the interaction and the stoichiometry of the resulting adduct would depend on several factors, including the pKa of the Lewis base, steric hindrance at both the mercury center and the Lewis base, and the solvent system used for the reaction.
Illustrative Data Table (Hypothetical):
Since no experimental data is available, the following table is a hypothetical representation of the types of adducts that could be formed and the expected spectroscopic shifts upon their formation. This table is for illustrative purposes only and is based on general principles of organomercurial chemistry.
| Lewis Base (L) | Expected Adduct Stoichiometry (Compound:L) | Anticipated Change in ¹⁹⁹Hg NMR Chemical Shift (δ, ppm) |
| Pyridine | 1:1, 1:2 | Significant downfield shift |
| Triphenylphosphine | 1:1 | Pronounced downfield shift |
| Triethylamine | 1:1 | Moderate downfield shift |
| Chloride (Cl⁻) | 1:1 | Upfield shift |
| Iodide (I⁻) | 1:1 | Significant upfield shift |
Environmental Transformation Pathways of 2 Chloromercuri 4,6 Dinitrophenol in Abiotic Systems
Photochemical Degradation Mechanisms
Sunlight plays a significant role in the degradation of many organic pollutants, and 2-Chloromercuri-4,6-dinitrophenol is susceptible to photochemical transformations. These reactions can proceed through direct absorption of light or via indirect processes involving other light-absorbing species.
Direct photolysis occurs when a molecule absorbs light energy, leading to its excitation and subsequent decomposition. The 2-Chloromercuri-4,6-dinitrophenol molecule possesses chromophores in both the dinitrophenol and the chloromercuri moieties, making it susceptible to direct photolysis by sunlight. The nitroaromatic structure of dinitrophenol absorbs light in the solar spectrum, which can lead to the formation of various reactive species.
Upon absorption of ultraviolet (UV) radiation, the carbon-mercury (C-Hg) bond, which is known to be sensitive to light, can undergo homolytic cleavage. This process generates a dinitrophenoxyl radical and a chloromercuryl radical.
Table 1: Potential Radical Formation in the Direct Photolysis of 2-Chloromercuri-4,6-dinitrophenol
| Precursor Molecule | Absorbed Radiation | Resulting Radicals |
| 2-Chloromercuri-4,6-dinitrophenol | UV Sunlight | 2-Chloro-4,6-dinitrophenoxyl radical, Chloromercuryl radical |
The subsequent reactions of these radicals can lead to a cascade of transformation products. For instance, the dinitrophenoxyl radical can undergo further reactions such as hydroxylation or polymerization. The chloromercuryl radical can be reduced to elemental mercury or undergo other transformations depending on the environmental conditions. Studies on nitrophenols have shown that their photolysis can also involve the formation of phenoxy radicals through photoionization, which can then react with other species like hydroxyl radicals researchgate.net.
Sensitized photodegradation involves the transfer of energy from an excited photosensitizer to the target molecule, which then undergoes degradation. In natural waters, dissolved organic matter (DOM), nitrates, and other substances can act as photosensitizers.
When DOM absorbs sunlight, it can generate reactive oxygen species (ROS) such as singlet oxygen and hydroxyl radicals. These highly reactive species can then attack the 2-Chloromercuri-4,6-dinitrophenol molecule. Research on the photodegradation of methylmercury (B97897) has demonstrated that singlet oxygen generated from irradiated DOM can be a key degradation pathway nih.gov. Similarly, hydroxyl radicals produced from the photolysis of nitrates can contribute to the degradation of organic compounds nih.gov. The presence of sensitizers like anthraquinone (B42736) has been shown to accelerate the photolysis of p-nitrophenol in seawater jlu.edu.cn.
Table 2: Common Photosensitizers in Aquatic Environments and their Potential Role in the Degradation of 2-Chloromercuri-4,6-dinitrophenol
| Photosensitizer | Reactive Species Generated | Potential Reaction with 2-Chloromercuri-4,6-dinitrophenol |
| Dissolved Organic Matter (DOM) | Singlet oxygen, Hydroxyl radicals | Oxidation of the aromatic ring, cleavage of the C-Hg bond |
| Nitrate (NO₃⁻) | Hydroxyl radicals | Oxidation of the aromatic ring |
| Anthraquinone | Triplet excited state | Energy transfer leading to degradation |
Chemical Degradation in Abiotic Systems
In the absence of light, 2-Chloromercuri-4,6-dinitrophenol can undergo chemical transformations, primarily through hydrolysis and oxidation-reduction reactions. The rates and pathways of these reactions are highly dependent on the specific conditions of the abiotic environment, such as pH, redox potential, and the presence of other chemical species.
The hydrolytic stability of 2-Chloromercuri-4,6-dinitrophenol is largely determined by the strength of the carbon-mercury bond. Generally, aryl-mercury bonds are relatively stable to hydrolysis under neutral pH conditions. However, the presence of the electron-withdrawing nitro groups on the phenyl ring can influence the stability of this bond.
While specific data on the hydrolysis of 2-Chloromercuri-4,6-dinitrophenol is limited, studies on other organomercuric chlorides can provide insights. For instance, the hydrolysis of some organomercuric compounds can be influenced by pH, with increased rates under acidic or alkaline conditions. However, for many arylmercuric compounds, significant hydrolysis is not expected under typical environmental pH ranges nih.govresearchgate.net. It is more likely that other degradation pathways, such as photolysis or microbial degradation, are more significant than hydrolysis for this compound in aqueous environments.
2-Chloromercuri-4,6-dinitrophenol can participate in oxidation-reduction (redox) reactions that affect both the organic and the mercury components of the molecule. The dinitrophenol moiety can be susceptible to reduction of the nitro groups to amino groups under reducing conditions, which can be facilitated by abiotic reductants present in anoxic environments.
The mercury in the +2 oxidation state (Hg(II)) can be reduced to elemental mercury (Hg(0)) or mercurous mercury (Hg(I)). This reduction can be mediated by various natural reductants, including dissolved organic matter and certain minerals. Conversely, elemental mercury can be oxidized back to Hg(II). These transformations significantly alter the toxicity and mobility of mercury in the environment. Studies have shown that reduced natural organic matter in anoxic environments can both reduce Hg(II) and oxidize Hg(0) nih.gov. The redox state of the soil has a significant influence on mercury sorption and its reduction capacity ciemat.es.
The speciation of mercury is a critical factor in its environmental behavior. In aquatic systems, Hg(II) can form complexes with various inorganic and organic ligands, such as chloride, hydroxide (B78521), and dissolved organic matter. The specific complexes formed will depend on the chemical composition of the water. Changes in mercury speciation can affect its bioavailability and its susceptibility to other transformation processes like methylation.
Interactions with Environmental Matrices
The transport and fate of 2-Chloromercuri-4,6-dinitrophenol in the environment are heavily influenced by its interactions with solid phases such as soil, sediment, and suspended particles. These interactions are primarily governed by adsorption and desorption processes.
The dinitrophenol portion of the molecule can interact with soil and sediment components through various mechanisms. The sorption of phenols is influenced by factors such as the organic carbon content of the soil, clay content, and pH thescipub.com. The nitro groups, being electron-withdrawing, can affect the adsorption behavior. For dinitrophenols, adsorption is generally higher in soils with higher organic matter content and at lower pH values cdc.gov.
The organomercury moiety also plays a crucial role in the interaction with environmental matrices. Mercury has a high affinity for sulfur-containing functional groups present in soil organic matter. This strong binding can lead to the accumulation of 2-Chloromercuri-4,6-dinitrophenol in organic-rich soils and sediments. Clay minerals can also adsorb organomercury compounds, and this interaction can be influenced by the type of clay and the presence of organic coatings nih.govmnsu.edu. The potential bioavailability of mercury in humus-coated clay minerals can be substantially decreased nih.gov.
Table 3: Factors Influencing the Interaction of 2-Chloromercuri-4,6-dinitrophenol with Environmental Matrices
| Environmental Matrix Component | Interaction Mechanism | Effect on Mobility |
| Soil Organic Matter | Hydrophobic partitioning, Hydrogen bonding, Complexation with sulfur groups | Decreased mobility |
| Clay Minerals | Surface adsorption, Cation exchange | Decreased mobility |
| Iron and Manganese Oxides | Surface complexation | Decreased mobility |
| pH | Affects ionization of the phenolic group and surface charge of sorbents | pH-dependent mobility |
Adsorption and Desorption Phenomena on Mineral Surfaces
The interaction of 2-Chloromercuri-4,6-dinitrophenol with mineral surfaces is a critical process controlling its mobility and bioavailability in the subsurface environment. This interaction is complex, influenced by the properties of the compound itself, the type of mineral, and various environmental factors such as pH and the chemistry of the surrounding water. The process is largely governed by the dinitrophenol portion of the molecule, as nitroaromatic compounds are known to interact significantly with clay minerals.
Research Findings:
Studies on dinitrophenol herbicides and other nitroaromatic compounds (NACs) reveal that they can adsorb specifically and reversibly to clay minerals like kaolinite (B1170537), illite (B577164), and montmorillonite. nm.gov This adsorption is highly dependent on the type of exchangeable cations present on the clay surface. Significant adsorption occurs when weakly hydrated cations, such as potassium (K+), are present, while strongly hydrated cations like sodium (Na+) or calcium (Ca2+) inhibit the interaction. nm.gov The mechanism is thought to involve the formation of an electron donor-acceptor (EDA) complex between the electron-deficient nitroaromatic ring and the electron-rich oxygen atoms on the siloxane surface of the clay minerals. nm.gov
The affinity and capacity for adsorption increase in the order of kaolinite < illite < montmorillonite. nm.gov Clay minerals can strongly adsorb aqueous organic compounds that contain polar functional groups, making them significant contributors to the retention of contaminants in soils. researchgate.net For dinitrophenol compounds specifically, uptake increases as the layer charge of the clay mineral decreases. researchgate.net The ionic strength of the soil solution can also play a role; for some nitroaromatic compounds, increasing ionic strength with potassium chloride (KCl) has been shown to enhance sorption by promoting the formation of better-ordered clay structures known as quasicrystals. usda.gov
Adsorption Data for Related Compounds
| Compound Class | Mineral Type | Key Influencing Factor | Adsorption Affinity (Kd) |
| Dinitrophenol Herbicides | Montmorillonite | Low-charge clay, K+ saturation | Higher than high-charge clays (B1170129) researchgate.net |
| Nitroaromatic Compounds | Kaolinite, Illite, Montmorillonite | Exchangeable cation (K+ vs. Ca2+) | Kd values up to 60,000 L/kg observed nm.gov |
| 1,3-Dinitrobenzene | K-Smectite (SWy-2) | Ionic Strength (KCl) | Sorption increased 2.2x as KCl increased from 0.01 to 0.30 M usda.gov |
Complexation with Humic and Fulvic Acids
Humic and fulvic acids, components of dissolved organic matter (DOM), play a crucial role in the speciation, mobility, and fate of 2-Chloromercuri-4,6-dinitrophenol. The organomercury part of the molecule is particularly reactive with these substances.
Research Findings:
Mercury and its organic derivatives, such as methylmercury, interact very strongly with DOM. nih.gov This strong binding is primarily attributed to the coordination of mercury with reduced sulfur functional groups (thiols) present within the humic and fulvic acid structures. nih.govnih.gov These mercury-thiol bonds are exceptionally strong, leading to the formation of stable complexes. nih.gov The conditional stability constants for mercury-organic sulfur complexes are extremely high, indicating a powerful affinity. nih.gov
The ratio of mercury to DOM concentration significantly affects the binding mechanism. At environmentally realistic low ratios, the binding is dominated by these powerful interactions with thiol groups. nih.gov This complexation has several consequences: it can increase the solubility and mobility of the mercury compound in aquatic systems while potentially reducing its direct interaction with mineral surfaces. nih.gov The formation of these complexes is a key process that influences the bioavailability and transport of mercury in the environment. nih.gov
While the mercury moiety is the primary driver of complexation with humic substances, the dinitrophenol structure may also participate in weaker interactions. However, the dominant pathway for 2-Chloromercuri-4,6-dinitrophenol will be the formation of strong covalent bonds between the mercury atom and thiol groups within the humic and fulvic acid molecules. In abiotic methylation processes, both humic and fulvic acids can act as methyl group donors to inorganic mercury, highlighting their reactivity with mercury species. researchgate.net
Binding Constants for Mercury with Dissolved Organic Matter
| Metal Species | Ligand | pH | Ionic Strength (I) | Conditional Distribution/Stability Constant | Binding Site |
| Mercury(II) | Dissolved Organic Matter (DOM) | 7.0 | 0.1 | K'DOM = 1023.2±1.0 L/kg | Thiol functional groups nih.gov |
| Mercury(II) | Dissolved Organic Matter (DOM) | 4.9-5.6 | 0.1 | K'DOM = 1010.7±1.0 L/kg | Oxygen functional groups nih.gov |
| Mercury-Organic Sulfur | Dissolved Organic Matter (DOM) | Not Specified | Not Specified | 1025 - 1032 | Reduced sulfur sites nih.gov |
Exploration of 2 Chloromercuri 4,6 Dinitrophenol in Advanced Material Architectures and Catalytic Systems
Precursor in Metal-Organic Frameworks (MOFs) and Coordination Polymers
The ability of mercury ions to adopt flexible coordination geometries allows for the construction of diverse and intricate coordination polymers and Metal-Organic Frameworks (MOFs). researchgate.net 2-Chloromercuri-4,6-dinitrophenol, by providing a mercury center, can be integral to the formation of these advanced architectures.
Metal Nodes and Linkers: The construction of these frameworks involves linking metal-containing nodes (in this case, derived from the mercury compound) with organic ligands. The selection of suitable organic linkers is critical for creating structures with a greater surface area to interact with other molecules. mdpi.com
Porosity and Stability: A primary goal in MOF design is achieving high porosity and stability, particularly in aqueous environments for applications like mercury removal. mdpi.com The design process requires careful selection of synthetic conditions to produce high yields and desired nano/micro-structures. mdpi.com
Functionalization: To enhance selectivity and functionality, MOFs can be specifically designed with certain functional groups. For instance, incorporating thiol (-SH) groups into the organic linkers is a common strategy due to the high affinity of sulfur for mercury ions (Hg²⁺). mdpi.com Similarly, electron-withdrawing metal ions like mercury(II) can be used to tune the fluorescent properties of the organic ligands within the framework. researchgate.net
Table 1: Design Strategies for Mercury-Centric MOFs
| Design Principle | Objective | Key Factors |
|---|---|---|
| Structural Integrity | Create stable, porous frameworks | Choice of metal node, organic linker, solvent system mdpi.commdpi.com |
| Functional Selectivity | Enhance interaction with specific targets | Introduction of functional groups (e.g., thiols), tuning opto-electronic properties mdpi.comresearchgate.net |
| High Adsorption | Maximize capture capacity | High surface area, optimized pore structure, synergistic functional groups mdpi.comresearchgate.net |
The final structure, or topology, of a coordination polymer is heavily influenced by the design of the organic ligands that bridge the metal centers. The geometry and flexibility of the ligand, along with the coordination preferences of the metal ion, determine whether the resulting assembly is a 1D chain, a 2D layer, or a 3D framework. mdpi.com
In mercury-based coordination polymers, the Lewis acidic character of the Hg(II) center is a key feature controlling reactivity and the final structure. acs.org The coordinately unsaturated mercury center can accept various ligands, leading to different coordination geometries (e.g., tetrahedral, square-planar) and influencing the dimensionality of the system. researchgate.netacs.org For example, semi-rigid N-donor ligands have been used to synthesize one-dimensional mercury(II) halide coordination polymers that can form either sinusoidal or helical chains depending on solvent inclusion and ligand conformation. mdpi.com The use of thioamide-based ligands has also been successful in creating new mercury coordination polymers, leveraging the known thiophilicity (strong affinity for sulfur) of mercury. rsc.org
Table 2: Influence of Ligand Type on Mercury Coordination Polymer Topology
| Ligand Type | Resulting Structure/Topology | Reference |
|---|---|---|
| Semi-rigid N-donor ligands (e.g., 1,4-pbpa) | 1D sinusoidal or helical chains | mdpi.com |
| Thioimidazole-based ligands (e.g., Ls) | 1D columnar chains forming quasi-hexagonal packing | rsc.org |
| Bridging chloride and aromatic N-donor ligands (e.g., bipy, phen) | Molecular complexes extended by π-π stacking | acs.org |
Role in Homogeneous and Heterogeneous Catalysis
Organometallic compounds are widely used as catalysts in industrial and research settings, and organomercury compounds are no exception. slideshare.netwikipedia.orgwiley.com They can participate in reactions as either homogeneous catalysts (dissolved in the reaction medium) or as active sites in heterogeneous catalysts (immobilized on a solid support). wikipedia.orgnih.gov
Organomercury reagents, including structures related to 2-Chloromercuri-4,6-dinitrophenol, are key intermediates or catalysts in several important organic reactions.
Mercuration: This is an electrophilic aromatic substitution reaction where an HgX group is introduced onto an aromatic ring. libretexts.org The reaction proceeds through the formation of intermediate complexes and is a fundamental way to create aryl-mercury bonds. libretexts.org
Oxymercuration: This well-known reaction transforms an alkene into an alcohol. The alkene reacts with a mercuric salt (like mercuric acetate) and water, leading to the addition of a hydroxyl (-OH) group and a mercury-acetate (-HgOAc) group across the double bond. wikipedia.orgmasterorganicchemistry.com The reaction follows Markovnikov's rule, where the -OH group adds to the more substituted carbon, and notably proceeds without the carbocation rearrangements that can plague other hydration methods. wikipedia.orgyoutube.com The mechanism involves a three-membered "mercurinium ion" intermediate, ensuring high regioselectivity and stereoselectivity (anti-addition). wikipedia.orgmasterorganicchemistry.comyoutube.com The resulting organomercury intermediate is typically treated with a reducing agent like sodium borohydride (B1222165) in a subsequent demercuration step to replace the mercury group with a hydrogen atom. masterorganicchemistry.comyoutube.com
C-C Bond Formation: Organomercury compounds can participate in palladium-catalyzed cross-coupling reactions with organic halides to form new carbon-carbon bonds. wikipedia.org While this approach can sometimes suffer from low selectivity, the presence of halide salts can improve the outcome. wikipedia.org Carbonylation of lactones is another transformation that can employ Hg(II) reagents under palladium-catalyzed conditions to form C-C bonds. wikipedia.org
To combine the reactivity of homogeneous catalysts with the ease of separation of heterogeneous systems, active species can be immobilized on solid supports. Supported mercury catalysts have been developed, particularly for environmental applications like the catalytic oxidation of elemental mercury in flue gases. utk.edu In these systems, a catalyst support like titanium dioxide (TiO₂) or activated carbon is used to disperse the active mercury species. elsevierpure.comnih.gov
The mechanism for such heterogeneous reactions can be complex. For instance, in the oxidation of elemental mercury (Hg⁰) over a V₂O₅/TiO₂ catalyst in the presence of HBr, the reaction is proposed to follow an Eley-Rideal mechanism. In this pathway, gaseous Hg⁰ interacts with bromine that is already adsorbed on the catalyst surface to form oxidized mercury species that can then be more easily removed. researchgate.net While not specifically involving 2-Chloromercuri-4,6-dinitrophenol, these studies establish the principle of using supported mercury compounds for heterogeneous catalysis. utk.eduelsevierpure.com
Advanced Functional Materials Development
Beyond MOFs and catalysis, 2-Chloromercuri-4,6-dinitrophenol and related compounds are valuable in the development of other advanced functional materials. The unique properties of the dinitrophenol moiety combined with the mercury atom allow for specific applications.
Research has shown that 2-Chloro-4,6-dinitrophenol can be used as an analytical standard in the identification of components in chemical wastewater. lookchem.com Its distinct molecular signature makes it a useful marker in advanced analytical techniques like electrospray ionization and tandem mass spectrometry for monitoring effluents from industrial and biological wastewater treatment plants. lookchem.com This application highlights its utility in environmental science and monitoring.
Furthermore, the principles used to create mercury-containing coordination polymers can be extended to develop materials with specific optical or sensory properties. The incorporation of mercury ions can tune the luminescence of organic ligands, opening the door for creating fluorescent sensors. researchgate.netmdpi.com MOFs containing mercury-receptive sites have been designed specifically for the optical detection and colorimetric quantification of Hg²⁺ ions, showcasing the potential for creating highly sensitive and selective sensors for environmental and health monitoring. mdpi.comresearchgate.netnih.gov
Integration into Responsive Materials (e.g., optical or electrochemical sensor principles)
The integration of 2-Chloromercuri-4,6-dinitrophenol into responsive materials is primarily centered on its utility as a chromophoric probe, particularly for the detection of thiol groups. This characteristic stems from significant changes in its visible absorption spectrum upon interaction with thiols. nih.govresearchgate.netresearchgate.net
The fundamental principle behind its function in optical sensing lies in the displacement of a weakly bound ligand, such as a chloride ion, from the mercury atom by a thiol-containing analyte. This interaction perturbs the pKa of the dinitrophenol moiety, leading to a distinct color change. nih.govresearchgate.net This spectral shift forms the basis for qualitative and quantitative detection of thiols.
Research has demonstrated that 2-Chloromercuri-4,6-dinitrophenol exhibits large spectral changes in the visible spectrum when it reacts with thiols. nih.govresearchgate.netresearchgate.net This property has been primarily explored in biochemical contexts, for instance, in studying the reactivity of thiol groups in proteins like D-glyceraldehyde 3-phosphate dehydrogenase. nih.govresearchgate.net In these studies, the compound acts as a "reporter group," with its spectral properties providing information about the local environment and binding events. nih.govresearchgate.net
While the foundational research has been in biological systems, these principles can be extended to the design of responsive materials for broader chemical sensing applications. The integration of 2-Chloromercuri-4,6-dinitrophenol into polymer matrices or onto the surface of solid supports could lead to the development of optical sensors for detecting thiols in various environments. For example, its immobilization on a transparent substrate could form the basis of a colorimetric sensor that changes color in the presence of thiol-containing pollutants.
The following table summarizes the key characteristics of 2-Chloromercuri-4,6-dinitrophenol relevant to its application in optical sensing:
| Property | Description | Reference |
| Sensing Principle | Displacement of the chloro ligand by a thiol group, leading to a pKa perturbation of the nitrophenol and a subsequent change in the visible spectrum. | nih.govresearchgate.net |
| Analyte | Primarily thiol groups (-SH). | nih.govresearchgate.netresearchgate.net |
| Observed Change | Large spectral shifts in the visible region, resulting in a colorimetric response. | nih.govresearchgate.netresearchgate.net |
| Primary Application Area | Chromophoric probe for thiols in biological systems, particularly proteins. | nih.govresearchgate.netresearchgate.netnih.gov |
Although the primary focus has been on optical sensing due to its distinct chromophoric properties, the electrochemical nature of the mercury-thiol interaction suggests a potential for electrochemical sensing as well. The binding event could foreseeably alter the redox properties of the molecule, which could be detected using electrochemical techniques. However, specific research on the integration of 2-Chloromercuri-4,6-dinitrophenol into materials for electrochemical sensing is not extensively documented in the available literature.
Theoretical and Computational Studies of 2 Chloromercuri 4,6 Dinitrophenol
Quantum Chemical Calculations for Electronic Structure and Bonding
Quantum chemical calculations are fundamental to understanding the electronic structure and bonding characteristics of 2-Chloromercuri-4,6-dinitrophenol. These methods provide insights into the molecule's geometry, stability, and reactivity.
Density Functional Theory (DFT) for Geometry Optimization and Energy Calculations
Density Functional Theory (DFT) is a robust method for determining the most stable three-dimensional arrangement of atoms in a molecule, known as geometry optimization. For 2-Chloromercuri-4,6-dinitrophenol, DFT calculations would be employed to predict bond lengths, bond angles, and dihedral angles. These calculations would likely utilize a functional such as B3LYP, which has been shown to provide a good balance between accuracy and computational cost for a wide range of molecules. A suitable basis set, such as 6-311++G(d,p), would be chosen to accurately describe the electronic distribution around each atom, including the heavy mercury atom.
The optimized geometry would reveal the spatial relationship between the chloromercuri group (-HgCl) and the dinitrophenol ring. This would include the planarity of the aromatic system and the orientation of the nitro groups and the hydroxyl group relative to the ring and the mercury substituent. Energy calculations derived from the optimized geometry would provide the molecule's total electronic energy, which is a measure of its stability.
Ab Initio Methods for Electronic Properties
Ab initio methods, which are based on first principles of quantum mechanics without empirical parameters, offer a high level of accuracy for calculating electronic properties. For 2-Chloromercuri-4,6-dinitrophenol, methods like Hartree-Fock (HF) or more advanced post-Hartree-Fock methods such as Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory could be used.
These calculations would provide detailed information about the molecule's electronic properties, including its dipole moment, polarizability, and the energies of its molecular orbitals (HOMO and LUMO). The HOMO-LUMO energy gap is a particularly important parameter as it relates to the molecule's chemical reactivity and its electronic absorption spectra.
Molecular Dynamics Simulations for Conformational Analysis and Intermolecular Interactions
While the core structure of 2-Chloromercuri-4,6-dinitrophenol is relatively rigid due to the aromatic ring, molecular dynamics (MD) simulations can provide insights into its conformational flexibility and how it interacts with other molecules, such as solvents or biological macromolecules.
MD simulations model the movement of atoms and molecules over time based on classical mechanics. By simulating the molecule in a solvent box (e.g., water), one can observe the rotational freedom of the nitro groups and the hydroxyl group, as well as any potential flexibility in the C-Hg bond. Furthermore, MD simulations can elucidate the nature of intermolecular interactions, such as hydrogen bonding between the hydroxyl group and solvent molecules, or non-covalent interactions involving the aromatic ring and the mercury atom.
Spectroscopic Property Prediction and Validation
Computational methods are invaluable for predicting and interpreting spectroscopic data.
Computational Prediction of NMR, IR, and UV-Vis Spectra
Theoretical calculations can predict various types of spectra for 2-Chloromercuri-4,6-dinitrophenol.
NMR Spectra: The Gauge-Independent Atomic Orbital (GIAO) method, typically used in conjunction with DFT, can predict the ¹H and ¹³C NMR chemical shifts. These predicted values, when compared to experimental data, can help confirm the molecular structure.
IR Spectra: The vibrational frequencies and their corresponding intensities can be calculated using DFT. This theoretical infrared (IR) spectrum can be compared with experimental IR spectra to identify characteristic vibrational modes of the molecule, such as the stretching frequencies of the O-H, N-O, and C-Hg bonds.
UV-Vis Spectra: Time-Dependent Density Functional Theory (TD-DFT) is the standard method for predicting the electronic absorption spectra (UV-Vis). These calculations can determine the wavelengths of maximum absorption (λmax) and the corresponding electronic transitions, providing insights into the molecule's color and photochemical properties.
Reaction Mechanism Elucidation using Computational Methods
Computational methods can be used to explore the potential reaction mechanisms involving 2-Chloromercuri-4,6-dinitrophenol. By calculating the energies of reactants, transition states, and products, a reaction energy profile can be constructed.
For instance, the mechanism of a substitution reaction at the mercury atom or an electrophilic aromatic substitution on the dinitrophenol ring could be investigated. DFT calculations would be used to locate the transition state structures and calculate the activation energies for different possible reaction pathways. This information is crucial for understanding the reactivity of the molecule and for designing synthetic routes.
Transition State Search and Reaction Coordinate Analysis
A thorough review of scientific literature and computational chemistry databases reveals a notable absence of specific research focused on the transition state search and reaction coordinate analysis of 2-Chloromercuri-4,6-dinitrophenol. While theoretical and computational studies are robust fields for investigating chemical reactivity and mechanisms, it appears that this particular organomercury compound has not been the subject of such detailed analysis in published research.
Transition state search and reaction coordinate analysis are powerful computational tools used to understand the energetics and pathways of chemical reactions. A transition state represents the highest energy point along a reaction coordinate, and its characterization is crucial for determining the activation energy and, consequently, the rate of a reaction. Reaction coordinate analysis maps the energetic landscape connecting reactants, transition states, and products, providing a detailed mechanistic understanding.
Typically, these studies involve the use of quantum mechanical methods, such as Density Functional Theory (DFT), to calculate the potential energy surface of a reacting system. By identifying the saddle points on this surface, researchers can elucidate the geometry and energetic properties of transition states. Subsequent Intrinsic Reaction Coordinate (IRC) calculations can then trace the reaction path downhill from the transition state to the corresponding reactants and products.
Although general methodologies for these computational studies are well-established, their application to a specific compound like 2-Chloromercuri-4,6-dinitrophenol would require dedicated research. Such a study would likely investigate reactions involving the C-Hg bond, the displacement of the chloro ligand, or reactions involving the nitro or phenol (B47542) functional groups. The presence of the heavy mercury atom would necessitate the use of appropriate effective core potentials and basis sets to accurately model its electronic structure and relativistic effects.
The lack of available data prevents the inclusion of specific research findings or data tables concerning the transition states and reaction coordinates for reactions involving 2-Chloromercuri-4,6-dinitrophenol. Future computational studies would be necessary to provide this valuable insight into the chemical behavior of this compound.
Analytical Methodologies for the Detection and Quantification of 2 Chloromercuri 4,6 Dinitrophenol in Research Matrices
Chromatographic Techniques for Separation and Quantification
Chromatographic methods are fundamental for the separation of 2-Chloromercuri-4,6-dinitrophenol from complex sample matrices prior to its quantification. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the analyte's volatility and thermal stability, as well as the desired sensitivity and the nature of the sample matrix.
HPLC is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds like 2-Chloromercuri-4,6-dinitrophenol. The separation is typically achieved on a stationary phase, with a liquid mobile phase moving the sample through the column.
Research Findings: The separation of dinitrophenol derivatives is commonly performed using reverse-phase (RP) HPLC. sielc.com For 2-Chloromercuri-4,6-dinitrophenol, a C18 column is often the column of choice. The mobile phase usually consists of a mixture of an organic solvent, such as acetonitrile (B52724) or methanol, and an aqueous buffer. sielc.comnih.gov The buffer helps to control the pH and ensure the consistent ionization state of the phenolic group, which is crucial for reproducible retention times. Gradient elution, where the composition of the mobile phase is changed over time, is often employed to achieve optimal separation from other matrix components.
Various detectors can be coupled with HPLC for the quantification of 2-Chloromercuri-4,6-dinitrophenol. A Diode Array Detector (DAD) or a UV-Vis detector can be used to monitor the absorbance of the dinitrophenol chromophore. For enhanced selectivity and sensitivity, a mass spectrometer (MS) can be used as a detector (HPLC-MS). nih.gov This allows for the determination of the molecular weight and fragmentation pattern of the compound, providing a high degree of confidence in its identification.
| Parameter | Typical Conditions for HPLC Analysis of Dinitrophenol Derivatives |
| Column | Reverse-Phase C18 (e.g., 4.6 mm x 150 mm, 5 µm particle size) researchgate.net |
| Mobile Phase | A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid sielc.com |
| Gradient | 20% B to 80% B over 20 minutes |
| Flow Rate | 1.0 mL/min |
| Detector | Diode Array Detector (DAD) at 360 nm or Mass Spectrometer (MS) |
| Injection Volume | 10 µL |
This table presents typical starting conditions for method development for the analysis of dinitrophenol derivatives by HPLC. Actual conditions for 2-Chloromercuri-4,6-dinitrophenol may vary and require optimization.
Gas Chromatography (GC) is a powerful technique for the separation of volatile and thermally stable compounds. For organomercury compounds, GC analysis often requires a derivatization step to increase their volatility and thermal stability. nih.govresearchgate.net
Research Findings: Direct analysis of 2-Chloromercuri-4,6-dinitrophenol by GC can be challenging due to its relatively low volatility and the potential for thermal degradation in the hot injection port and column. The polar phenolic group can lead to poor peak shape and interactions with the stationary phase. chromforum.org Therefore, derivatization of the phenolic group, for instance, through silylation, is a common strategy to improve its chromatographic behavior.
Following separation on a capillary GC column, detection can be achieved using various detectors. A mass spectrometer (GC-MS) provides high selectivity and structural information. nih.gov For specific detection of the mercury atom, GC can be coupled with atomic fluorescence spectrometry (GC-AFS) or inductively coupled plasma mass spectrometry (GC-ICP-MS), offering exceptional sensitivity for organomercury compounds. researchgate.net
| Parameter | General Considerations for GC Analysis of Organomercury Compounds |
| Derivatization | Ethylation or phenylation to increase volatility. researchgate.net |
| Column | Capillary column with a non-polar or semi-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) |
| Carrier Gas | Helium or Hydrogen nih.gov |
| Injection Mode | Splitless or split injection chromforum.org |
| Detector | Mass Spectrometry (MS), Atomic Fluorescence Spectrometry (AFS), or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) |
This table outlines general considerations for the GC analysis of organomercury compounds. Specific parameters for 2-Chloromercuri-4,6-dinitrophenol would need to be empirically determined.
Atomic Spectrometry for Mercury Detection in Complex Samples
Atomic spectrometry techniques are highly sensitive and element-specific, making them ideal for the detection and quantification of the mercury content in 2-Chloromercuri-4,6-dinitrophenol, especially at trace levels in complex matrices.
ICP-MS is a powerful analytical technique that can measure elements at concentrations as low as parts per trillion. It is widely used for the determination of total mercury and for mercury speciation analysis when coupled with a separation technique like HPLC or GC. nih.govdtic.mil
Research Findings: For the analysis of 2-Chloromercuri-4,6-dinitrophenol, a sample digest can be introduced into the ICP-MS to determine the total mercury concentration. However, the true power of ICP-MS lies in its use as a detector for chromatographic separations (e.g., HPLC-ICP-MS). This hyphenated technique allows for the separation of different mercury species, including 2-Chloromercuri-4,6-dinitrophenol, from inorganic mercury and other organomercury compounds that may be present in the sample. chromforum.org The eluent from the HPLC column is introduced directly into the plasma, where the compounds are atomized and ionized. The mass spectrometer then separates the mercury isotopes based on their mass-to-charge ratio, providing highly selective and sensitive quantification.
CV-AFS is another highly sensitive technique specifically for mercury analysis. It is based on the ability of mercury atoms to absorb and re-emit light at a characteristic wavelength.
Research Findings: When coupled with HPLC (HPLC-CV-AFS), this technique provides excellent capabilities for mercury speciation. nih.gov After separation on the HPLC column, the eluting compounds containing mercury are subjected to a chemical reduction step, typically using a reducing agent like stannous chloride or sodium borohydride (B1222165), to convert the mercury to its elemental form (Hg⁰). This volatile elemental mercury is then purged from the solution with a stream of inert gas and carried to the fluorescence detector. The intensity of the fluorescence is directly proportional to the concentration of mercury in the sample. This method is known for its low detection limits and is less prone to interferences than some other atomic spectrometry techniques.
| Technique | Principle | Application for 2-Chloromercuri-4,6-dinitrophenol |
| ICP-MS | A high-temperature plasma atomizes and ionizes the sample. A mass spectrometer detects the ions based on their mass-to-charge ratio. dtic.mil | Determination of total mercury in a sample or as a highly sensitive detector for HPLC or GC for mercury speciation. chromforum.orgnih.gov |
| CV-AFS | Mercury is reduced to its volatile elemental form and detected by its fluorescence upon excitation with UV light. nih.gov | A highly sensitive and selective detector for HPLC for the speciation of mercury compounds, including 2-Chloromercuri-4,6-dinitrophenol. |
This table summarizes the principles and applications of ICP-MS and CV-AFS for the analysis of 2-Chloromercuri-4,6-dinitrophenol.
Electrochemical Methods for Detection
Electrochemical methods offer a rapid, cost-effective, and often portable alternative for the detection of electroactive compounds like 2-Chloromercuri-4,6-dinitrophenol. These methods are based on the measurement of an electrical signal (current or potential) that is generated when the analyte interacts with an electrode surface.
Research Findings: The dinitrophenol moiety of 2-Chloromercuri-4,6-dinitrophenol is electrochemically active and can be detected through its reduction or oxidation at an electrode surface. nih.gov Techniques such as cyclic voltammetry (CV) and differential pulse voltammetry (DPV) can be used to study the electrochemical behavior of the compound and to develop quantitative methods. The mercury component can also be detected electrochemically, for example, through stripping voltammetry, where mercury is preconcentrated on the electrode surface before being stripped off and measured.
The development of chemically modified electrodes can enhance the sensitivity and selectivity of the detection. For instance, an electrode modified with a material that has a high affinity for the dinitrophenol group or for mercury could be used to preconcentrate the analyte at the electrode surface, leading to lower detection limits. While specific electrochemical sensors for 2-Chloromercuri-4,6-dinitrophenol may not be widely reported, the principles of detecting dinitrophenols and mercury electrochemically are well-established. nih.gov
| Electrochemical Technique | Principle | Potential Application for 2-Chloromercuri-4,6-dinitrophenol |
| Cyclic Voltammetry (CV) | The potential of the working electrode is swept linearly versus time, and the resulting current is measured. Provides information on the redox processes. | To study the electrochemical behavior of the dinitrophenol and mercury moieties. |
| Differential Pulse Voltammetry (DPV) | A series of potential pulses are applied to the working electrode, and the current is measured just before and at the end of each pulse. Offers higher sensitivity than CV. nih.gov | For the quantitative determination of 2-Chloromercuri-4,6-dinitrophenol at low concentrations. |
| Stripping Voltammetry | The analyte is preconcentrated onto the working electrode and then stripped off electrochemically, generating a measurable current signal. | For the ultra-trace detection of the mercury component of the molecule. |
This table provides an overview of electrochemical techniques and their potential application in the analysis of 2-Chloromercuri-4,6-dinitrophenol.
Voltammetry and Amperometry for Redox-Active Species
Electrochemical methods like voltammetry and amperometry are well-suited for the analysis of redox-active species such as dinitrophenol derivatives. These techniques rely on the principle of applying a potential to an electrode and measuring the resulting current, which is proportional to the concentration of the analyte.
Methods for the determination of metabolites of 2,4-dinitrophenol (B41442), such as 2-amino-4-nitrophenol (B125904) and 4-amino-2-nitrophenol, have been developed using differential pulse (DP) voltammetry. nih.gov While voltammetry allows for the simultaneous determination of multiple analytes, its application in complex matrices like urine can be limited by interference from other compounds. nih.gov For enhanced sensitivity and selectivity, high-performance liquid chromatography (HPLC) with amperometric detection is often preferred, enabling detection down to micromolar concentrations. nih.gov
The choice of electrode material is crucial in voltammetric analysis. Studies on 2-methyl-4,6-dinitrophenol have utilized bismuth bulk electrodes (BiBE) for determination via differential pulse voltammetry (DPV). researchgate.net Similarly, modern polarographic and voltammetric methods at mercury electrodes have been employed for the trace determination of 2-methyl-4,6-dinitrophenol. chemicke-listy.czchemicke-listy.cz These methods, including tast polarography, differential pulse polarography, and adsorptive stripping voltammetry, offer low limits of detection. chemicke-listy.czchemicke-listy.cz
The following table summarizes the performance of various voltammetric methods for the determination of dinitrophenol derivatives, which can be considered indicative for the analysis of 2-Chloromercuri-4,6-dinitrophenol.
| Analytical Method | Analyte | Electrode | Limit of Detection (LOD) / Limit of Quantification (LOQ) | Reference |
| Differential Pulse Voltammetry (DPV) | 2-Methyl-4,6-dinitrophenol | Bismuth Bulk Electrode (BiBE) | LQ = 0.45 and 1.5 μmol·L⁻¹ | researchgate.net |
| Tast Polarography | 2-Methyl-4,6-dinitrophenol | Dropping Mercury Electrode | LQ = 1x10⁻⁶ mol·l⁻¹ | chemicke-listy.czchemicke-listy.cz |
| Differential Pulse Polarography | 2-Methyl-4,6-dinitrophenol | Dropping Mercury Electrode | LQ = 1x10⁻⁷ mol·l⁻¹ | chemicke-listy.czchemicke-listy.cz |
| Differential Pulse Voltammetry | 2-Methyl-4,6-dinitrophenol | Hanging Mercury Drop Electrode | LQ = 1x10⁻⁸ mol·l⁻¹ | chemicke-listy.czchemicke-listy.cz |
| Adsorptive Stripping Voltammetry | 2-Methyl-4,6-dinitrophenol | Hanging Mercury Drop Electrode | LQ = 1x10⁻⁹ mol·l⁻¹ | chemicke-listy.czchemicke-listy.cz |
| Differential Pulse Voltammetry (DPV) | 2,6-Dinitrophenol | Ag-decorated Chitosan/SrSnO₃ NC/GCE | LOD = 0.18 ± 0.01 µM, LOQ = 0.545 µM | nih.gov |
Emerging Analytical Technologies for Organomercury Compound Research
The field of analytical chemistry is continually evolving, with new technologies emerging that offer enhanced capabilities for the detection of organomercury compounds. nih.gov These advancements are driven by the need for more sensitive, selective, and field-portable analytical tools. nih.govpensoft.net
A variety of modern analytical methods are available for mercury speciation, including atomic absorption spectroscopy (AAS), liquid chromatography (LC), and inductively coupled plasma (ICP) mass spectrometry. pensoft.netresearchgate.net Techniques such as high-performance liquid chromatography coupled with post-column oxidation and cold vapor atomic absorption spectroscopy (HPLC-PCO-CVAAS) have been developed to overcome the limitations of older gas chromatography-based methods. osti.gov
Sensor Development and Miniaturized Devices for Research Applications
A significant trend in analytical technology is the development of sensors and miniaturized devices. nih.govnih.gov These offer the potential for rapid, on-site analysis, which is particularly valuable in environmental monitoring and clinical diagnostics. uic.edumdpi.com
For organomercury compounds, whole-cell bacterial sensors have been constructed that utilize a firefly luciferase gene as a reporter. nih.gov These biosensors can detect environmentally significant organomercurials at nanomolar concentrations. nih.gov Nano-sensors, leveraging the unique properties of nanomaterials like gold and silver nanoparticles, are also a promising area of research for mercury detection. rsc.orgnih.gov
Miniaturized analytical systems, often referred to as lab-on-a-chip devices, integrate multiple analytical steps onto a single small platform. nih.gov An automated speciation analyzer (ASA) has been developed for the routine analysis of environmentally and toxicologically important elements. researchgate.net This instrument combines a purge and trap concentrator with a multicapillary column for separation and a miniature microwave-induced plasma emission detector, offering fast and robust analysis of organomercury compounds. researchgate.net
The following table provides examples of emerging sensor technologies for the detection of mercury and organomercury compounds.
| Technology | Analyte(s) | Principle | Reported Detection Limit | Reference |
| Whole-cell bacterial sensor | Methylmercury (B97897) chloride, Phenylmercury acetate (B1210297), Dimethylmercury | Firefly luciferase gene reporter | 0.2 nM, 1 nM, 10 µM, respectively | nih.gov |
| Automated Speciation Analyser (ASA) | Methylmercury, Inorganic mercury | Purge and trap, multicapillary column separation, microwave-induced plasma emission detection | 0.4 pg ml⁻¹ (MeHg⁺), 0.8 pg ml⁻¹ (Hg²⁺) | researchgate.net |
| Paper-based sensor | Mercury(II) | Colorimetric and luminescent detection | 26 nM | mdpi.com |
Future Research Directions and Unanswered Questions for 2 Chloromercuri 4,6 Dinitrophenol
Elucidation of Novel Reactivity Pathways and Synthetic Innovations
The foundational synthesis of 2-Chloromercuri-4,6-dinitrophenol has been established, yet the full scope of its chemical reactivity remains an open question. Future investigations should aim to explore novel reaction pathways beyond its interaction with thiols. Organomercury compounds, in general, are known to participate in a variety of transformations, including transmetalation reactions, which are pivotal in organic synthesis. wikipedia.org A systematic study of 2-Chloromercuri-4,6-dinitrophenol's reactivity with other metals and organometallic reagents could unveil new synthetic utilities.
Furthermore, the development of innovative synthetic methods for this and related compounds is warranted. Modern synthetic chemistry emphasizes efficiency, selectivity, and the use of less hazardous reagents. ontosight.ai Research into catalytic methods for the mercuration of dinitrophenol or alternative pathways that avoid highly toxic precursors could represent a significant advancement. wikipedia.org Exploring the influence of the nitro groups on the reactivity of the carbon-mercury bond is a key area for fundamental research. wikipedia.org
Comprehensive Understanding of Environmental Fate under Diverse Abiotic Conditions
The environmental fate of 2-Chloromercuri-4,6-dinitrophenol is entirely uncharacterized. Given the known environmental persistence and toxicity of many organomercury compounds, this is a critical area of concern. acs.orgobs-vlfr.fr Research is urgently needed to understand its stability and degradation pathways in various environmental compartments.
Key research questions include:
Photodegradation: How does sunlight affect the stability of 2-Chloromercuri-4,6-dinitrophenol in aquatic and terrestrial environments? Studies on other organomercury compounds indicate that photodegradation can be a significant transformation pathway. nih.gov
Hydrolytic Stability: What is the rate of hydrolysis of the chloromercuri group under different pH conditions? The stability of the C-Hg bond is a crucial factor in its environmental persistence. wikipedia.org
Microbial Interactions: How do microorganisms interact with this compound? Bacteria are known to play a key role in the degradation and transformation of organomercurials, such as the cleavage of the carbon-mercury bond in phenylmercuric acetate (B1210297). nih.govnih.gov
Understanding these abiotic and biotic degradation processes is essential for assessing the potential environmental risks associated with this compound. epa.govnumberanalytics.com
Development of Advanced Materials with Tunable Properties
The potential application of 2-Chloromercuri-4,6-dinitrophenol in materials science is an unexplored frontier. Organometallic compounds are increasingly being investigated for the development of advanced materials with unique optical, electronic, and catalytic properties. researchgate.net The presence of a heavy metal atom (mercury) and a conjugated aromatic system with electron-withdrawing nitro groups in 2-Chloromercuri-4,6-dinitrophenol suggests that it could be a candidate for incorporation into novel polymers or coordination complexes.
Future research could focus on:
Polymer Synthesis: Investigating the use of this compound as a monomer or an additive in polymerization reactions to create materials with tailored refractive indices, thermal stability, or conductivity. researchgate.net
Coordination Chemistry: Exploring the coordination of the mercury center or the nitro groups with other metals to form multi-metallic complexes with interesting magnetic or luminescent properties.
Such research would require a thorough investigation of the compound's stability and compatibility with various polymerization and self-assembly techniques.
Bridging Theoretical Predictions with Experimental Observations
There is a complete absence of computational studies on 2-Chloromercuri-4,6-dinitrophenol. Theoretical chemistry provides powerful tools for understanding molecular structure, bonding, and reactivity, which can guide and interpret experimental findings. nih.govnih.govscienceopen.commdpi.com
Future theoretical work should include:
Quantum Chemical Calculations: Employing methods like Density Functional Theory (DFT) to calculate the geometric and electronic structure, bond dissociation energies, and spectroscopic properties of the molecule. nih.govscienceopen.commdpi.com
Reaction Modeling: Simulating potential reaction pathways to predict the feasibility and mechanisms of novel reactions.
pKa Prediction: Calculating the acidity of the phenolic proton, which is crucial for understanding its chemical behavior in different environments. nih.govnih.gov
A synergistic approach, where theoretical predictions are tested and refined through experimental work, would lead to a much deeper and more robust understanding of this compound's fundamental properties. nih.gov
Methodological Advancements in Characterization and Analysis
While basic characterization of 2-Chloromercuri-4,6-dinitrophenol has been performed, the application of modern analytical techniques could provide more detailed structural and purity information. The development of sensitive and specific analytical methods is also crucial for any future environmental or toxicological studies.
Areas for methodological advancement include:
Hyphenated Techniques: Utilizing techniques like High-Performance Liquid Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS) for the sensitive detection and speciation of this compound in complex matrices.
Advanced Mass Spectrometry: Employing techniques like Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry for the characterization of potential bioconjugates or derivatives. nih.gov
Solid-Phase Microextraction (SPME): Developing SPME-based methods for the preconcentration and analysis of trace levels of the compound in environmental samples.
These advanced analytical methods would be indispensable for any future research into the reactivity, environmental fate, and potential applications of 2-Chloromercuri-4,6-dinitrophenol.
Q & A
Q. What are the primary experimental applications of 2-chloromercuri-4,6-dinitrophenol in protein chemistry?
This compound is used to probe conformational transitions in proteins by modifying free sulfhydryl (-SH) groups. For example, it labels bovine serum albumin (BSA) to study pH-dependent structural changes. Researchers must account for the compound’s mercury group, which binds irreversibly to -SH residues, enabling precise tracking of protein dynamics. However, its use at high pH introduces complexity due to cooperativity in titration curves, requiring correction factors to interpret apparent pK values .
Q. How is 2-chloromercuri-4,6-dinitrophenol synthesized and characterized?
While direct synthesis protocols are not detailed in the evidence, analogous nitro-phenol compounds (e.g., 2-amino-4,6-dinitrophenol) are synthesized via nitration and halogenation reactions. Characterization typically involves melting point analysis (>150°C, decomposition), UV-Vis spectroscopy (red/dark red solid), and solubility profiling in chloroform or water. Storage under inert atmospheres at 4°C is critical to prevent degradation .
Q. What analytical methods are recommended for detecting 2-chloromercuri-4,6-dinitrophenol in environmental samples?
High-performance liquid chromatography (HPLC) paired with mass spectrometry (MS) is preferred for trace detection. EPA Method 528, designed for phenolic compounds, can be adapted by optimizing columns and mobile phases to resolve mercury-containing analogs. Calibration standards should account for matrix effects in water or sediment samples .
Advanced Research Questions
Q. How do researchers address contradictions in pH-dependent binding data for mercury-labeled proteins?
Cooperativity effects observed in titration curves (Hill coefficients >1) complicate data interpretation. To resolve this, researchers use modified Henderson-Hasselbalch equations with parameters like fractional accessibility (fa) and site-specific pK values. Computational modeling (e.g., Monte Carlo simulations) helps disentangle cooperative binding from experimental artifacts .
Q. What methodologies are used to assess the environmental fate of 2-chloromercuri-4,6-dinitrophenol in aquatic systems?
Aerobic microbial degradation studies with Rhodococcus erythropolis HL 24-1 provide a framework, as this organism metabolizes structurally similar compounds (e.g., 2-chloro-4,6-dinitrophenol) via nitrite and chloride liberation. However, mercury’s persistence necessitates specialized assays to track Hg speciation (e.g., ICP-MS for mercury quantification in biodegradation byproducts) .
Q. How do regulatory guidelines for analogous compounds inform toxicity testing protocols?
EPA’s ambient water quality criteria (AWQC) for 2-methyl-4,6-dinitrophenol emphasize chronic exposure thresholds (e.g., 80.0 kg adult body weight models) and route-specific risk assessments. Researchers extrapolate these by incorporating mercury’s bioaccumulation potential into acute/subchronic fish toxicity tests (e.g., fathead minnow assays) and probabilistic hazard models .
Q. What strategies ensure comprehensive literature reviews for understudied organomercury compounds?
Adopt a two-step screening process:
- Step 1: Use Boolean searches in PubMed/NTRL/TOXCENTER with terms like “chloromercuri,” “dinitrophenol derivatives,” and “protein labeling agents.” Exclude irrelevant studies during title/abstract screening.
- Step 2: Full-text review for mechanistic data (e.g., degradation pathways, metabolic intermediates). Cross-reference EPA hazard assessments and microbial metabolism studies to fill data gaps .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
